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Compound of Interest

Compound Name: 2,4-Difluorophenylhydrazine

Cat. No.: B056656 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,4-Difluorophenylhydrazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,4-
difluorophenylhydrazine and its hydrochloride salt, intended for use by professionals in

research and development. The following sections detail the hazards, necessary precautions,

and emergency procedures to ensure safe laboratory practices.

Hazard Identification and Classification
2,4-Difluorophenylhydrazine is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and ingestion. It is crucial to understand its potential

health effects to handle it safely. The compound is harmful if swallowed, in contact with skin, or

if inhaled.[1][2][3] It is also known to cause skin and serious eye irritation.[1][4]

Table 1: GHS Hazard Classification for 2,4-Difluorophenylhydrazine Hydrochloride
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[1][4][5]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Note: Classifications are based on the hydrochloride salt, which is the common commercial

form. Some sources also indicate that related hydrazine compounds may cause allergic skin

reactions, are suspected of causing genetic defects, and may cause cancer.[5][6]

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[7][8]

Avoid contact with skin, eyes, and clothing.[1][3][9] Do not breathe dust, fumes, or vapors.[1]

[9][10]

Wear appropriate personal protective equipment (PPE), as detailed in Section 3.[10]

Wash hands and any exposed skin thoroughly after handling.[1][7][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][5][7][9]
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Use non-sparking tools and prevent fire caused by electrostatic discharge.[10]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][5][7][11]

Keep refrigerated when possible.[7] Some sources specify storage at 2-8°C.[12]

Store locked up, accessible only to authorized personnel.[5][9][11]

The compound may be light, air, and moisture sensitive.[5][9] Store under an inert gas if

necessary.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

bases.[1][7][9]

Keep away from heat, sparks, open flames, and other sources of ignition.[5][9]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical for preventing exposure.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[7][9]

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber)

inspected before use.[8][10]

Wear a lab coat, and consider

a chemical-resistant apron and

impervious clothing for larger

quantities.[8][10]

Prevents skin contact, which

can cause irritation and

systemic toxicity.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation is experienced, or if

working outside a fume hood.

[1][7][9] A full-face respirator

may be necessary if irritation

or other symptoms are

experienced.[13]

Protects against inhalation of

harmful dust or vapors, which

can cause respiratory irritation

and toxicity.

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure or spill.

First-Aid Measures
General Advice: Move the victim to fresh air.[14] Call for immediate medical attention and

show the Safety Data Sheet (SDS) to the attending physician.[11]

Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable

for breathing.[1][9][13] If breathing is difficult, trained personnel should provide oxygen or
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artificial respiration.[14][15] Seek medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected skin with

plenty of soap and water for at least 15 minutes.[1][7][9] Seek medical attention if irritation

persists or if you feel unwell.[1][9]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids.[1][7][9] Remove contact lenses if present and easy to do.[1]

[9] Continue rinsing and seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting.[9][15] Rinse the mouth with water.[9][10] Never give

anything by mouth to an unconscious person.[10] Call a poison control center or doctor

immediately.[9][11]

Accidental Release Measures (Spills)
Personal Precautions: Evacuate personnel to a safe area.[10] Ensure adequate ventilation.

[1][7] Avoid breathing dust and contact with the substance.[10] Wear appropriate PPE,

including respiratory protection.[10]

Environmental Precautions: Prevent the chemical from entering drains, surface water, or the

sanitary sewer system.[9][10]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust formation, and

shovel it into a suitable, labeled container for disposal.[1][7][9] Clean the affected area

thoroughly.[5]

Fire-Fighting and Disposal
Fire-Fighting Measures

Suitable Extinguishing Media: Use a water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[9][10]

Specific Hazards: Hazardous combustion products include carbon oxides (CO, CO2),

nitrogen oxides (NOx), hydrogen fluoride (HF), and hydrogen chloride gas.[1][9][11]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][10][11]

Disposal
Dispose of contents and containers in accordance with local, state, and federal regulations.

[1][7][9][11] Waste should be sent to an approved waste disposal plant.[1][7][9][11] Do not

allow the chemical to enter the environment.[9]

Physical and Chemical Properties
Limited quantitative data is available in the provided sources.

Table 3: Physical and Chemical Properties of 2,4-Difluorophenylhydrazine Hydrochloride

Property Value

Molecular Formula C₆H₆F₂N₂ · HCl[3][12]

Molecular Weight 180.58 g/mol [4][12]

Appearance
White to light yellow or light orange

powder/crystal.[2][12]

Melting Point 227 - 249 °C[12]

Note: Detailed experimental protocols for determining these properties are not provided in the

source materials.

Logical Workflow for Safe Handling
The following diagram illustrates the logical steps for ensuring safety when working with 2,4-
Difluorophenylhydrazine.
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1. Hazard Assessment
- Review SDS

- Understand GHS Symbols

2. Engineering Controls
- Use Chemical Fume Hood
- Ensure Proper Ventilation

3. Personal Protective Equipment (PPE)
- Safety Goggles

- Resistant Gloves
- Lab Coat

4. Safe Handling Practices
- Avoid Inhalation/Contact

- No Food/Drink
- Wash Hands After Use

5. Proper Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

8. Waste Disposal
- Collect in Labeled Container

- Follow Regulations

Before Next Use

6. Emergency Preparedness
- Locate Eyewash/Shower

- Know Spill Procedure
- First Aid Knowledge

Incident Occurs
(Spill, Exposure)

In Case of...

7. Emergency Response
- Follow First Aid

- Execute Spill Cleanup
- Seek Medical Attention

Post-Cleanup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Difluorophenylhydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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